![molecular formula C15H15N3O2 B2519432 N-(4-methylphenyl)-N'-(pyridin-4-ylmethyl)ethanediamide CAS No. 331637-21-9](/img/structure/B2519432.png)
N-(4-methylphenyl)-N'-(pyridin-4-ylmethyl)ethanediamide
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Description
N-(4-methylphenyl)-N'-(pyridin-4-ylmethyl)ethanediamide, also known as MPEDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPEDA belongs to the class of amide compounds and has a molecular formula of C18H20N4. In
Scientific Research Applications
DNA Interaction and Anticancer Potential
One significant area of research involves the synthesis and characterization of novel Schiff base ligands derived from reactions involving similar compounds, which have shown promising DNA binding activity and potential as anticancer drug candidates. These compounds, upon complexing with metals like Cu(II), Fe(II), and Pd(II), exhibit enhanced DNA interaction capabilities, suggesting their suitability as drug candidates due to their binding affinity with DNA and potential to induce cancer cell apoptosis (Kurt et al., 2020).
Corrosion Inhibition
Research into the corrosion inhibition properties of Schiff base derivatives with pyridine rings has revealed that compounds structurally similar to N-(4-methylphenyl)-N'-(pyridin-4-ylmethyl)ethanediamide can significantly inhibit corrosion in metals. These studies demonstrate the compounds' efficacy as mixed-type inhibitors, suggesting their practical applications in protecting metals from corrosion in acidic environments (Ji et al., 2016).
Synthetic Chemistry and Material Science
In synthetic chemistry, derivatives of the compound have been utilized in the synthesis of heterocyclic compounds, serving as precursors for materials with potential applications in electronics and pharmaceuticals. These applications underline the compound's versatility in facilitating the development of novel materials and active pharmaceutical ingredients (Evdokimov et al., 2007).
Catalysis and Chemical Synthesis
Compounds with structural similarities have been applied in catalysis, demonstrating moderate catalytic activities in the asymmetric transfer hydrogenation of ketones. This application highlights their potential in industrial chemistry for the synthesis of chiral molecules, which are crucial in the production of various pharmaceuticals (Kumah et al., 2019).
Advanced Materials and Solar Cell Enhancement
In the field of materials science, pyridine-anchor co-adsorbents derived from similar compounds have been employed to enhance the performance of dye-sensitized solar cells (DSSCs). These applications demonstrate the role of such compounds in improving solar cell efficiency through co-sensitization, indicating their importance in the development of renewable energy technologies (Wei et al., 2015).
properties
IUPAC Name |
N'-(4-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-11-2-4-13(5-3-11)18-15(20)14(19)17-10-12-6-8-16-9-7-12/h2-9H,10H2,1H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKKGNMAGEPJHIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501322290 |
Source
|
Record name | N'-(4-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501322290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
29.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24802347 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
331637-21-9 |
Source
|
Record name | N'-(4-methylphenyl)-N-(pyridin-4-ylmethyl)oxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501322290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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